Cas no 1797977-01-5 (2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide)

• Product Name: 2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide
• CAS No: 1797977-01-5
• MF: C₁₄H₁₀ClFN₄O
• MW: 304.70680475235
• CID: 5373333
• Update Time: 2025-10-29

2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide
• 2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide

• Inchi： 1S/C14H10ClFN4O/c1-8-5-12-17-6-9(7-20(12)19-8)18-14(21)13-10(15)3-2-4-11(13)16/h2-7H,1H3,(H,18,21)
• InChI Key： UBJAOQVZOYCRSC-UHFFFAOYSA-N
• SMILES： C(NC1=CN2N=C(C)C=C2N=C1)(=O)C1=C(F)C=CC=C1Cl

Additional information on 2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide

Introduction to 2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide (CAS No. 1797977-01-5) and Its Emerging Applications in Chemical Biology

The compound 2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide (CAS No. 1797977-01-5) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacological agents. This heterocyclic amide derivative has garnered attention due to its unique structural features and promising biological activities, which position it as a valuable scaffold for further medicinal chemistry exploration.

At the core of its molecular architecture lies a benzamide moiety conjugated with a pyrazolo[1,5-a]pyrimidine ring system. The presence of both chloro and fluoro substituents on the benzene ring introduces tunable electronic and steric properties, enhancing its potential for interactions with biological targets. Specifically, the 2-methylpyrazolo[1,5-a]pyrimidin-6-yl group serves as a critical pharmacophore, contributing to the compound's binding affinity and specificity. This design principle aligns with contemporary trends in drug discovery, where multivalent interactions and precise molecular recognition are paramount.

Recent studies have highlighted the therapeutic potential of derivatives featuring the pyrazolo[1,5-a]pyrimidine scaffold, particularly in oncology and anti-inflammatory applications. The benzamide component further expands its utility by enabling modulation of enzyme inhibition or receptor binding. For instance, preliminary in vitro assays suggest that 2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide exhibits inhibitory activity against certain kinases and transcription factors, making it a compelling candidate for further preclinical investigation.

The introduction of halogen atoms into the molecular framework is a well-established strategy to improve metabolic stability and binding affinity. In this context, the fluoro substituent at the 6-position of the benzene ring may enhance lipophilicity while maintaining favorable solubility profiles, crucial for oral bioavailability. Concurrently, the chloro group at the 2-position can serve as a handle for further derivatization via cross-coupling reactions or nucleophilic substitution, enabling rapid diversification of the chemical library.

Advances in computational chemistry have accelerated the screening process for such compounds by predicting their binding modes to protein targets with high accuracy. Molecular docking simulations indicate that 2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide can interact with key residues in protein pockets associated with disease pathways. This computational evidence corroborates experimental findings and underscores its potential as a lead compound for structure-based drug design.

In light of recent breakthroughs in targeted therapy, there is growing interest in developing small molecules that disrupt aberrant signaling networks. The structural features of this compound make it an attractive candidate for modulating pathways implicated in cancer progression or inflammatory responses. Notably, its ability to engage multiple targets simultaneously could provide therapeutic advantages over single-target inhibitors currently on the market.

The synthesis of 2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include condensation reactions between appropriately substituted precursors followed by functional group interconversions. The use of transition-metal-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrazolo[1,5-a]pyrimidine core with high yield and enantioselectivity.

From a regulatory perspective, this compound benefits from existing knowledge gaps regarding similar scaffolds, reducing uncertainty during development. However, thorough characterization through spectroscopic techniques (NMR, MS) and X-ray crystallography is essential to confirm its identity and purity before advancing to biological testing. Collaborative efforts between synthetic chemists and biologists are critical to translating promising chemotypes into viable candidates for clinical trials.

The growing emphasis on precision medicine has spurred innovation in identifying biomarkers that predict response to small molecule therapy. Preliminary data suggest that patients with certain genetic profiles may exhibit enhanced sensitivity to derivatives like 2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide, opening avenues for personalized treatment strategies. Such discoveries underscore the importance of interdisciplinary approaches in modern drug discovery pipelines.

Looking ahead, optimizing physicochemical properties such as solubility and permeability will be key to advancing this compound through clinical development phases. Techniques like structure-property relationship (SPR) modeling can guide modifications aimed at improving pharmacokinetic profiles without compromising biological activity. Additionally, exploring prodrug formulations may address initial delivery challenges associated with poor oral absorption.

The integration of artificial intelligence into medicinal chemistry workflows has revolutionized how candidates are prioritized based on their potential success rates through machine learning algorithms trained on vast datasets containing experimentally validated hits. As these technologies mature further,2-chloro-6-fluoro-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide could serve as an exemplary case study demonstrating how computational predictions correlate with experimental outcomes.